Cas no 2171528-87-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(hydroxymethyl)cyclobutylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(hydroxymethyl)cyclobutylcarbamoyl}butanoic acid
• CAS No: 2171528-87-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6090871
• PubChem ID: 165503010
• Update Time: 2025-06-13

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(hydroxymethyl)cyclobutylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(hydroxymethyl)cyclobutylcarbamoyl}butanoic acid
• 2171528-87-1
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1r,3r)-3-(hydroxymethyl)cyclobutyl]carbamoyl}butanoic acid
• EN300-1546267
• EN300-1475283
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1s,3s)-3-(hydroxymethyl)cyclobutyl]carbamoyl}butanoic acid
• 2171302-30-8
• EN300-1534055
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[3-(hydroxymethyl)cyclobutyl]carbamoyl}butanoic acid
• 2171292-26-3

• Inchi： 1S/C25H28N2O6/c28-13-15-11-16(12-15)26-24(31)22(9-10-23(29)30)27-25(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22,28H,9-14H2,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： WWSMHMAMWZBVGJ-UHFFFAOYSA-N
• SMILES： OCC1CC(C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(hydroxymethyl)cyclobutylcarbamoyl}butanoic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(hydroxymethyl)cyclobutylcarbamoyl}butanoic acid (CAS: 2171528-87-1)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(hydroxymethyl)cyclobutylcarbamoyl}butanoic acid (CAS: 2171528-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutylcarbamoyl moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), while the cyclobutyl ring offers enhanced conformational rigidity, which can be leveraged for designing novel bioactive compounds.

Recent studies have focused on the synthesis and optimization of this compound to improve its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs microwave-assisted organic synthesis (MAOS) to achieve higher efficiency and reduced reaction times. The researchers reported a yield of 85% with a purity exceeding 98%, as confirmed by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These advancements are critical for scaling up production and ensuring reproducibility in industrial settings.

In addition to its synthetic utility, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(hydroxymethyl)cyclobutylcarbamoyl}butanoic acid has been investigated for its potential as a building block in the development of peptide-based therapeutics. A 2024 study published in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into cyclic peptides targeting G protein-coupled receptors (GPCRs). The cyclobutyl moiety was found to enhance the peptides' binding affinity and metabolic stability, making them promising candidates for treating cardiovascular diseases and metabolic disorders. Molecular docking simulations further supported these findings, revealing favorable interactions with the target receptors.

Another area of interest is the compound's role in prodrug design. Researchers have explored its use as a linker for attaching therapeutic payloads, such as anticancer agents, to improve their solubility and targeted delivery. A recent preprint on ChemRxiv described the successful conjugation of 2171528-87-1 with a cytotoxic drug, resulting in a prodrug that exhibited reduced off-target effects and enhanced efficacy in vitro and in vivo. This approach could pave the way for more precise and less toxic cancer treatments.

Despite these promising developments, challenges remain. The stability of the Fmoc group under physiological conditions and the potential for side reactions during peptide elongation are areas that require further investigation. Ongoing research aims to address these limitations by developing alternative protecting groups and optimizing reaction conditions. Collaborative efforts between academia and industry are expected to accelerate progress in this field.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(hydroxymethyl)cyclobutylcarbamoyl}butanoic acid (CAS: 2171528-87-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug design, and prodrug development underscore its potential to contribute to the advancement of therapeutic strategies. Future studies will likely focus on refining its synthetic protocols and expanding its utility in novel drug formulations.